2-(1,4-Diazepan-1-yl)-6-methylpyridine-3-carbonitrile

• IUPAC Name: 2-(1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C12H16N4/c1-10-3-4-11(9-13)12(15-10)16-7-2-5-14-6-8-16/h3-4,14H,2,5-8H2,1H3
• InChI Key: MTUJIZUWTHSCIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C#N)N2CCCNCC2
• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol

Description

2-(1,4-Diazepan-1-yl)-6-methylpyridine-3-carbonitrile is a chemical compound that belongs to the class of pyridine derivatives. It is commonly referred to as DMCM and has been widely studied for its potential use in scientific research.

Mechanism of Action

DMCM acts as a positive allosteric modulator of GABA-A receptors, increasing the affinity of the receptor for GABA. This results in an increase in chloride ion influx into the neuron, leading to hyperpolarization and a decrease in neuronal excitability. DMCM has been shown to have a higher affinity for the benzodiazepine site of the receptor than for the GABA site.
Biochemical and Physiological Effects:
DMCM has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to have anticonvulsant properties and to increase the threshold for seizures. DMCM has been shown to have a rapid onset of action and a short duration of action, making it a useful tool for studying the effects of GABAergic drugs on the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMCM is its high affinity for the benzodiazepine site of the GABA-A receptor, which makes it a useful tool for studying the effects of benzodiazepines and other GABAergic drugs on the central nervous system. However, DMCM has a relatively short duration of action, which may limit its usefulness in certain experiments. Additionally, DMCM has been shown to have some toxic effects at high doses, which may limit its use in certain studies.

Future Directions

There are many potential future directions for research on DMCM. One area of interest is the development of new ligands that have a longer duration of action and fewer toxic effects than DMCM. Another area of interest is the study of the effects of DMCM on different subtypes of GABA-A receptors, as well as its effects on other neurotransmitter systems. Additionally, DMCM may have potential therapeutic applications for the treatment of anxiety and other neurological disorders, which could be explored in future studies.

Synthesis Methods

DMCM can be synthesized using various methods, including the reaction of 2-amino-6-methylpyridine-3-carbonitrile with ethyl chloroformate and N-methylpiperazine. Another method involves the reaction of 2-amino-6-methylpyridine-3-carbonitrile with 1,4-dibromobutane and sodium hydride. The yield of DMCM using these methods is typically around 50-60%.

Scientific Research Applications

DMCM has been extensively studied for its potential use in scientific research. It is commonly used as a ligand for the study of GABA-A receptors, which are important targets for the treatment of anxiety and other neurological disorders. DMCM has also been used to study the effects of GABAergic drugs on the central nervous system and has been shown to modulate the activity of GABA-A receptors in a dose-dependent manner.